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An In-depth Technical Guide on the Core Chemical and Physical Properties of Naphthalene-2-
sulfonic Acid

Introduction
Naphthalene-2-sulfonic acid (C₁₀H₈O₃S) is a sulfonated aromatic hydrocarbon that serves as

a crucial intermediate in the synthesis of various dyes, agrochemicals, and pharmaceuticals.[1]

[2] It is one of two monosulfonic acid isomers of naphthalene, the other being naphthalene-1-

sulfonic acid.[3] This compound typically appears as a white to pale yellow crystalline solid.[1]

This technical guide provides a comprehensive overview of its chemical and physical

properties, synthesis protocols, and key reactions, tailored for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Naphthalene-2-sulfonic acid is a colorless, water-soluble solid.[3] It is often available as

mono- and trihydrates.[3] The compound is stable under normal temperatures and pressures.

[1] It is, however, hygroscopic and should be stored in a dry, cool, and well-ventilated place,

away from moist air or water.[4][5] It is incompatible with strong bases and oxidizing agents.[1]

[4]

Table 1: Physical Properties of Naphthalene-2-sulfonic
Acid
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Property Value References

Molecular Formula C₁₀H₈O₃S [6][7]

Molecular Weight 208.23 g/mol [6]

Appearance

White to pale yellow solid,

often in crystalline powder or

flakes.[1][8]

[1][8]

Melting Point

124 °C (monohydrate)[3][6][9]

[10], 91 °C (anhydrous)[9][11],

83 °C (trihydrate)[9]

[3][6][9][10][11]

Boiling Point 317.43 °C (rough estimate) [6][9][10]

Density 1.44 g/cm³ [6][9][10]

pKa -1.8 to 0.27 (Predicted) [6][12]

Water Solubility Freely soluble[1][2][6][9][10] [1][2][6][9][10][13]

Other Solubilities
Soluble in alcohol and ether.[1]

[2][9]
[1][2][9]

Vapor Pressure 2.33 Pa at 20°C [6][9][10]

Table 2: Chemical Identifiers
Identifier Value References

IUPAC Name naphthalene-2-sulfonic acid [7]

CAS Number 120-18-3 [1][6]

PubChem CID 8420 [7]

SMILES
C1=CC=C2C=C(C=CC2=C1)S

(=O)(=O)O
[7]

InChI

InChI=1S/C10H8O3S/c11-

14(12,13)10-6-5-8-3-1-2-4-

9(8)7-10/h1-7H,(H,11,12,13)

[1][7]
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Experimental Protocols
Synthesis of Naphthalene-2-sulfonic Acid
The primary industrial method for producing naphthalene-2-sulfonic acid is through the

sulfonation of naphthalene with concentrated sulfuric acid.[2][6][14] The regioselectivity of this

reaction is a classic example of kinetic versus thermodynamic control.[15][16]

Kinetic Control (Low Temperature): At lower temperatures (below 80°C), the reaction is under

kinetic control, and the major product is naphthalene-1-sulfonic acid due to a lower activation

energy barrier.[15][16]

Thermodynamic Control (High Temperature): At higher temperatures (160-166°C), the

reaction is under thermodynamic control.[15] Under these conditions, the initially formed

naphthalene-1-sulfonic acid can revert to naphthalene and then react to form the more

thermodynamically stable naphthalene-2-sulfonic acid, which becomes the major product.

[3][15][17]

Detailed Protocol:

Reaction Setup: Molten naphthalene is added to a reaction vessel containing 98% sulfuric

acid.[6][14]

Sulfonation: The mixture is heated to 160-166°C.[6][14][15] This temperature favors the

formation of the 2-isomer.[3]

Hydrolysis of By-product: During the sulfonation, a small amount of the unstable α-

naphthalenesulfonic acid (1-isomer) is also generated.[2][6][14] This by-product can be

removed by heating at 140-150°C, which causes it to hydrolyze back to naphthalene and

sulfuric acid.[2][6][14] The resulting naphthalene can be removed by steam blowing.[2][6]

Neutralization and Isolation: A small amount of lye is added to neutralize some of the sulfuric

acid.[2][6][14] The naphthalene-2-sulfonic acid can then be isolated as its sodium salt by

crystallization, which is then filtered to obtain the final product.[2][6][14][18]

Purification
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A common laboratory purification method involves crystallization from concentrated

hydrochloric acid.[2][6]

Analysis
Naphthalene-2-sulfonic acid can be analyzed using reverse-phase high-performance liquid

chromatography (HPLC).[19] A typical mobile phase consists of acetonitrile, water, and an acid

like phosphoric acid (or formic acid for Mass Spectrometry compatibility).[19]
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Caption: Synthesis of Naphthalene-2-sulfonic Acid.
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Sulfonation of Naphthalene
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Caption: Kinetic vs. Thermodynamic Control in Naphthalene Sulfonation.
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Caption: General Experimental Workflow for Synthesis.

Chemical Reactivity and Applications
Naphthalene-2-sulfonic acid is a versatile intermediate.[3]
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Dye Synthesis: It is a starting material for producing β-naphthol, and various

aminonaphthalenesulfonic acids, which are precursors to direct and reactive dyes.[2][3]

Superplasticizers: Condensation with formaldehyde produces polymeric sulfonic acids.[3]

These sulfonated naphthalene formaldehyde condensates (SNFs) are used as high-range

water reducers (superplasticizers) in concrete formulations.[3][20]

Fluorescence Quenching: The fluorescence of naphthalene-2-sulfonic acid can be

effectively quenched by colloidal silver, a property that can be utilized in analytical studies.[2]

[6]

Safety and Toxicity
Naphthalene-2-sulfonic acid is considered a hazardous chemical.[4][5]

Corrosivity: It causes severe skin and eye burns.[5][7][21] Inhalation may lead to corrosive

injuries to the upper respiratory tract and lungs.[7]

Toxicity: The oral LD50 in rats is reported as 400 mg/kg[7] and 4440 mg/kg[4] in different

sources, indicating moderate toxicity. It may contain residual sulfuric acid from its

manufacturing process, which is a known carcinogen when in strong-inorganic-acid mists.[7]

Environmental Impact: The sulfonic acid group makes the compound resistant to

biodegradation, leading to potential accumulation in aquatic environments.[22] Studies have

shown its potential for bioaccumulation and toxicity to aquatic organisms.[22]

Handling Precautions:

Use in a well-ventilated area or under a chemical fume hood.[4][5]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[4][5]

Avoid contact with skin, eyes, and clothing.[4]

Ensure eyewash stations and safety showers are readily available.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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